Cas no 62248-93-5 (1-(3-Methylphenyl)-2-nitroethene)

• Product Name: 1-(3-Methylphenyl)-2-nitroethene
• CAS No: 62248-93-5
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 452472
• PubChem ID: 12623346
• Update Time: 2025-09-28

1-(3-Methylphenyl)-2-nitroethene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-3-(2-nitroethenyl)-
• 3-METHYL-BETA-NITROSTYRENE
• 3-METHYL-β-NITROSTYRENE
• 2-Nitro-1-m-tolyl-aethylen
• 1-METHYL-3-(2-NITROETHENYL)BENZENE
• BDBM50561068
• 1-(3-METHYLPHENYL)-2-NITROETHENE
• 22568-43-0
• 1-methyl-3-[(E)-2-nitroethenyl]benzene
• EN300-55533
• 62248-93-5
• 1-methyl-3-(2-nitrovinyl)benzene
• EN300-725189
• CS-0287162
• YYYVODQGPSIUNS-AATRIKPKSA-N
• (E)-1-methyl-3-(2-nitrovinyl)benzene
• CHEMBL4792324
• SCHEMBL1027330
• 1-(3-Methylphenyl)-2-nitroethene

• Inchi： 1S/C9H9NO2/c1-8-3-2-4-9(7-8)5-6-10(11)12/h2-7H,1H3/b6-5+
• InChI Key： YYYVODQGPSIUNS-AATRIKPKSA-N
• SMILES： [O-][N+](/C=C/C1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 2.76560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes